Cas no 168423-06-1 (Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-)

• Product name: Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-
• CAS No: 168423-06-1
• MF: C₁₂H₁₁N₃O₃
• MW: 245.23404
• CID: 166177
• PubChem ID: 127945

Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-1,4-naphthoquinone monosemicarbazone
• Hydrazinecarboxamide,2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-
• (2Z)-2-(4-hydroxy-3-methyl-2-oxonaphthalen-1(2H)-ylidene)hydrazinecarboxamide
• 2-(2-Hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)hydrazinecarboxamide
• 2-Hmnqs
• 168423-06-1
• Hydrazinecarboxamide, 2-(2-hydroxy-3-methyl-4-oxo-1(4H)-naphthalenylidene)-
• (2,4-dihydroxy-3-methylnaphthalen-1-yl)iminourea
• SCHEMBL3272923

• Inchi： InChI=1S/C12H11N3O3/c1-6-10(16)8-5-3-2-4-7(8)9(11(6)17)14-15-12(13)18/h2-5,17H,1H3,(H3,13,15,18)/b14-9-
• InChI Key： OAWKSQWJRYKTHB-ZROIWOOFSA-N
• SMILES： OC1=C(C)C(=O)C2C(=CC=CC=2)/C/1=N/NC(N)=O

Computed Properties

• Exact Mass: 245.08000
• Monoisotopic Mass: 245.080041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.477
• Refractive Index: 1.686
• PSA: 104.78000
• LogP: 2.17850